Cas no 149587-45-1 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-)

• Product Name: Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
• CAS No: 149587-45-1
• MF: C₈H₆N₂O₄S
• MW: 226.209240436554
• CID: 100166
• PubChem ID: 19100789
• Update Time: 2025-04-18

Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
• 7-methyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
• SCHEMBL9097299
• 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
• MNDUWRWXJGWMNT-UHFFFAOYSA-N
• 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylicacid
• Thieno[2,3-b]pyrazine-6-carboxylic acid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
• 6-Carboxy-7-methylthieno(2,3-b]pyrazine-2,3(1H,4H)-dione
• DTXSID00598078
• 149587-45-1

• Inchi： 1S/C8H6N2O4S/c1-2-3-7(15-4(2)8(13)14)10-6(12)5(11)9-3/h1H3,(H,9,11)(H,10,12)(H,13,14)
• InChI Key： MNDUWRWXJGWMNT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2=C1NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 226.00488
• Monoisotopic Mass: 226.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 95.5